Cas no 2117-12-6 (4-(trimethylsilyl)but-3-yn-1-ol)

4-(Trimethylsilyl)but-3-yn-1-ol is a versatile organosilicon compound featuring both a terminal alkyne and a hydroxyl functional group. Its trimethylsilyl (TMS) moiety enhances stability while allowing selective deprotection for further synthetic modifications. The hydroxyl group provides a handle for derivatization, making it useful in organic synthesis, particularly in Sonogashira couplings, click chemistry, and the preparation of complex molecular architectures. The compound’s dual functionality enables efficient incorporation into polymers, pharmaceuticals, and advanced materials. Its stability under various reaction conditions and compatibility with transition metal catalysts make it a valuable intermediate in fine chemical and pharmaceutical research.
4-(trimethylsilyl)but-3-yn-1-ol structure
2117-12-6 structure
Product Name:4-(trimethylsilyl)but-3-yn-1-ol
CAS No:2117-12-6
MF:C7H14OSi
MW:142.270963191986
MDL:MFCD00190217
CID:253736
PubChem ID:2760827
Update Time:2025-06-07

4-(trimethylsilyl)but-3-yn-1-ol Chemical and Physical Properties

Names and Identifiers

    • 3-Butyn-1-ol,4-(trimethylsilyl)-
    • 4-(trimethylsilyl)but-3-yn-1-ol
    • 4-TRIMETHYLSILYL-3-BUTYN-1-OL
    • 3-Butyn-1-ol,4-(trimethylsilyl)
    • 4-trimethylsilanyl-but-3-yn-1-ol
    • 4-trimethylsilyl-3-butynol
    • S19110
    • D97430
    • BS-23183
    • AKOS006337397
    • 4-(trimethylsilyl)-3-butyn-1-ol
    • SCHEMBL103659
    • CS-0187053
    • DTXSID70375373
    • A808480
    • J-013898
    • EN300-187490
    • VSTMVAFCUIGHQI-UHFFFAOYSA-N
    • A20722
    • 2117-12-6
    • AMY42147
    • FT-0651068
    • 3-Butyn-1-ol, 4-(trimethylsilyl)-
    • MFCD00190217
    • 4-trimethylsilyl-3-butyne-1-ol
    • 4-trimethylsilylbut-3-yn-1-ol
    • CAA11712
    • SY162720
    • DB-008430
    • MDL： MFCD00190217
    • Inchi： 1S/C7H14OSi/c1-9(2,3)7-5-4-6-8/h8H,4,6H2,1-3H3
    • InChI Key： VSTMVAFCUIGHQI-UHFFFAOYSA-N
    • SMILES： [Si](C#CCCO)(C)(C)C

Computed Properties

  • Exact Mass: 142.08100
  • Monoisotopic Mass: 142.081
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2A^2

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.885±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 86-88 ºC (0.4 Torr)
  • Flash Point: 50.1±22.6 ºC,
  • Refractive Index: 1.4563 (589.3 nm 20 ºC)
  • Solubility: Slightly soluble (5.1 g/l) (25 º C),
  • PSA: 20.23000
  • LogP: 1.24960
  • Solubility: Not determined

4-(trimethylsilyl)but-3-yn-1-ol Security Information

  • Hazardous Material transportation number：UN 1987
  • Hazard Category Code： R36/37/38
  • Safety Instruction： S16
  • Hazardous Material Identification： Xi
  • HazardClass：3
  • Risk Phrases：R10

4-(trimethylsilyl)but-3-yn-1-ol Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

4-(trimethylsilyl)but-3-yn-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
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 2117-12-6 98+%
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 ￡25.00 2022-02-28
Fluorochem
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Chemenu
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Chemenu
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Chemenu
CM343362-100g
4-Trimethylsilyl-3-butyn-1-ol
 2117-12-6 95%+
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 $800 2023-02-02
Apollo Scientific
OR936873-5g
4-Trimethylsilyl-3-butyn-1-ol
 2117-12-6 95%
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 £85.00 2023-09-01
Apollo Scientific
OR936873-25g
4-Trimethylsilyl-3-butyn-1-ol
 2117-12-6 95%
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 £164.00 2025-02-19
abcr
AB113567-10 g
4-Trimethylsilyl-3-butyn-1-ol, 98%; .
 2117-12-6 98%
10 g
 €187.50 2023-07-20
SHANG HAI XIAN DING Biotechnology Co., Ltd.
F-JR228-5g
4-(trimethylsilyl)but-3-yn-1-ol
 2117-12-6 98%
5g
 ￥1256.0 2022-07-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.
F-JR228-1g
4-(trimethylsilyl)but-3-yn-1-ol
 2117-12-6 98%
1g
 ￥350.0 2022-07-28

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